
Technical Support Center: Managing RNase
Contamination in siRNA Experiments

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
ANGPT1 Human Pre-designed
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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address RNase

contamination in siRNA experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of RNase contamination in a laboratory setting?

A1: Ribonucleases (RNases) are ubiquitous enzymes that degrade RNA and can be introduced

into an experiment from various sources. The most common sources include:

Human contact: Skin, hair, and bodily fluids like perspiration are rich in RNases.[1][2][3][4]

Ungloved hands are a major source of contamination.[3]

Environment: Dust particles, aerosols generated from pipetting, and microorganisms in the

air and on lab surfaces can carry RNases.[1][3][5]

Reagents and Solutions: Aqueous solutions, buffers, and even high-quality water can

become contaminated with RNases if not handled properly.[1][3][5]
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Laboratory Equipment: Non-certified plasticware, glassware, and electrophoresis tanks can

harbor RNases.[2][3][6] Autoclaving alone is not always sufficient to inactivate all RNases.[3]

[6]

Q2: How can I prevent RNase contamination in my siRNA experiments?

A2: Preventing RNase contamination requires a multi-faceted approach:

Personal Protective Equipment (PPE): Always wear gloves and change them frequently,

especially after touching common surfaces like doorknobs or keyboards.[1][2][5]

Designated Workspace: Maintain a separate area dedicated to RNA work to minimize cross-

contamination.[1][5][6]

Use of Certified RNase-Free Products: Whenever possible, use sterile, disposable

plasticware and pipette tips that are certified to be RNase-free.[1][5][6][7]

Proper Decontamination: Treat non-disposable items and work surfaces with appropriate

decontamination agents.[1][5][6]

RNase Inhibitors: Consider adding RNase inhibitors to your experimental reactions to protect

your RNA from any residual RNase activity.[1][5][7]

Q3: What methods can be used to detect RNase contamination?

A3: Several methods are available to detect RNase activity in your samples or reagents:

Fluorescence-Based Assays: These are highly sensitive methods that use a fluorescently

labeled RNA substrate.[8][9] When an RNase is present, it cleaves the substrate, leading to

an increase in fluorescence that can be measured.[8][9]

Gel Electrophoresis: Incubating a sample with an RNA standard and then running it on an

agarose gel can reveal RNase activity.[10] Degradation of the RNA, observed as smearing or

a decrease in band intensity, indicates the presence of RNases.[10]

Commercial Kits: Several commercially available kits, such as the RNaseAlert™ QC System,

provide a rapid and sensitive means of detecting RNase activity.[8][9]
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Q4: How can I eliminate RNase contamination from my lab equipment and solutions?

A4: Various methods can be employed to remove RNase contamination:

Baking: Glassware and metalware can be baked at high temperatures (e.g., 180°C or higher

for several hours) to inactivate RNases.[1][2][5][6]

Chemical Decontamination: Surfaces and non-autoclavable equipment can be treated with

commercially available RNase decontamination solutions (e.g., RNaseZap™).[3][11][12]

Hydrogen peroxide (3%) can be used for polycarbonate or polystyrene materials.[1]

DEPC Treatment: Water and some buffers can be treated with diethylpyrocarbonate (DEPC)

to inactivate RNases.[1][5] However, DEPC is a suspected carcinogen and cannot be used

with certain reagents like Tris buffers.[1][3] It's crucial to autoclave DEPC-treated solutions to

remove any remaining DEPC.[1][5]

Troubleshooting Guide
Problem: My siRNA experiment failed, and I suspect RNase contamination. How can I

troubleshoot this?

Solution: A systematic approach can help you identify the source of contamination and prevent

future failures. Follow these steps:

Step 1: Assess the Integrity of Your RNA

Before proceeding, it's crucial to confirm that your siRNA and target RNA are intact. This can

be done by running an aliquot on a denaturing agarose gel.[7] Sharp, clear bands indicate

intact RNA, while smeared or absent bands suggest degradation.

Step 2: Isolate the Source of Contamination

If RNA degradation is confirmed, the next step is to pinpoint the source of the RNase

contamination. This can be achieved by systematically testing each component of your

experiment.
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Protocol 1: Preparing an RNase-Free Workspace
Designate a specific area for RNA work only to prevent cross-contamination.[1][6]

Clean all surfaces (benchtops, pipettors, centrifuges) with an RNase decontamination

solution (e.g., RNaseZap™) followed by a rinse with RNase-free water.[6][12]

Use dedicated equipment (pipettors, tube racks) for RNA work.[2][7]

Wear fresh gloves at all times and change them frequently.[1][2][7]

Protocol 2: Detecting RNase Activity Using a
Fluorescence-Based Assay
This protocol is a general guideline based on commercially available kits like RNaseAlert™.

Prepare the reaction: In a microfuge tube, combine the RNase-free buffer, the fluorescently

labeled RNA substrate, and your test sample (e.g., water, buffer, or purified enzyme).

Incubate: Place the tube at 37°C for the time specified in the kit's manual (typically 30-60

minutes).[8]

Visualize: Use a UV transilluminator or a handheld UV light to observe the fluorescence. An

increase in fluorescence compared to a negative control indicates the presence of RNase

activity.[8]

(Optional) Quantify: For a more quantitative result, use a fluorometer to measure the

fluorescence intensity.[8][9]

Data Presentation
Table 1: Comparison of Common RNase Decontamination Methods

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.neb.com/en/tools-and-resources/video-library/avoiding-rnase-contamination
https://lifescience.roche.com/global/en/article-listing/article/precautions-for-handling-of-rna.html
https://lifescience.roche.com/global/en/article-listing/article/precautions-for-handling-of-rna.html
https://www.niehs.nih.gov/research/resources/protocols/extraction/cleaning
https://www.goldbio.com/blogs/articles/how-do-i-prevent-rnase-contamination-of-my-proteinase-k
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0012619_Guidelines_to_Avoid_RNase_Contamination_UG.pdf
https://www.neb.com/en/tools-and-resources/video-library/avoiding-rnase-contamination
https://www.goldbio.com/blogs/articles/how-do-i-prevent-rnase-contamination-of-my-proteinase-k
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0012619_Guidelines_to_Avoid_RNase_Contamination_UG.pdf
https://www.thermofisher.com/sg/en/home/life-science/dna-rna-purification-analysis/rna-extraction/rna-extraction-products/rnase-detection.html
https://www.thermofisher.com/sg/en/home/life-science/dna-rna-purification-analysis/rna-extraction/rna-extraction-products/rnase-detection.html
https://www.thermofisher.com/sg/en/home/life-science/dna-rna-purification-analysis/rna-extraction/rna-extraction-products/rnase-detection.html
https://www.thermofisher.com/sg/en/home/references/ambion-tech-support/nuclease-enzymes/tech-notes/measuring-rnase-activity-.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Target Procedure Advantages Disadvantages

Baking
Glassware,

Metalware

Heat at 180°C

for at least 4

hours.[2][6]

Effective for

heat-stable

items.

Not suitable for

plastics or heat-

sensitive

equipment.

DEPC Treatment

Water, Buffers

(non-amine

containing)

Add 0.1% DEPC,

incubate, then

autoclave.[1][5]

Inactivates

RNases in

solutions.

Potentially

carcinogenic,

cannot be used

with Tris or

HEPES buffers.

[1]

Hydrogen

Peroxide

Polycarbonate,

Polystyrene

Soak in 3% H₂O₂

for 10 minutes,

then rinse

thoroughly.[1]

Effective for

certain plastics.

Must be

completely

removed to avoid

interference with

downstream

reactions.

Commercial

Decontamination

Solutions

Surfaces,

Equipment

Spray or wipe

and then rinse

with RNase-free

water.[12]

Convenient and

effective for a

wide range of

surfaces.

Can be more

expensive than

other methods.

RNase Inhibitors
Enzymatic

Reactions

Add to reaction

mixtures.[1][7]

Protects RNA

during

experiments.

Does not remove

the source of

contamination.
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Caption: Workflow for conducting an siRNA experiment in an RNase-free environment.
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siRNA Experiment Fails

Assess RNA Integrity

RNA is Degraded

Yes

RNA is Intact
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Identify Source of RNase Contamination Troubleshoot Other Experimental Parameters 
 (Transfection Efficiency, siRNA Design, etc.)
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Caption: Troubleshooting flowchart for a failed siRNA experiment due to suspected RNase

contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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